(E)-FeCP-oxindole
(E)-FeCP-oxindole
Selective inhibitor of human vascular endothelial cell growth factor receptor 2 (VEGFR-2) (IC50 = 214 nM). Displays anticancer activity (IC50< 1 μM against B16 murine melanoma lines). Does not significantly inhibit VEGFR1 or PDGFRa or b at a concentration of 10μM.
Brand Name:
Vulcanchem
CAS No.:
884338-18-5
VCID:
VC0004767
InChI:
InChI=1S/C14H15NO.C5H10.Fe/c16-14-12(9-10-5-1-2-6-10)11-7-3-4-8-13(11)15-14;1-2-4-5-3-1;/h3-4,7-10H,1-2,5-6H2,(H,15,16);1-5H2;/q;;+2/b12-9+;;
SMILES:
C1CCCC1.C1CCC(C1)C=C2C3=CC=CC=C3NC2=O.[Fe+2]
Molecular Formula:
C19H25FeNO+2
Molecular Weight:
339.26
(E)-FeCP-oxindole
CAS No.: 884338-18-5
Inhibitors
VCID: VC0004767
Molecular Formula: C19H25FeNO+2
Molecular Weight: 339.26
| CAS No. | 884338-18-5 |
|---|---|
| Product Name | (E)-FeCP-oxindole |
| Molecular Formula | C19H25FeNO+2 |
| Molecular Weight | 339.26 |
| IUPAC Name | cyclopentane;(3E)-3-(cyclopentylmethylidene)-1H-indol-2-one;iron(2+) |
| Standard InChI | InChI=1S/C14H15NO.C5H10.Fe/c16-14-12(9-10-5-1-2-6-10)11-7-3-4-8-13(11)15-14;1-2-4-5-3-1;/h3-4,7-10H,1-2,5-6H2,(H,15,16);1-5H2;/q;;+2/b12-9+;; |
| Standard InChIKey | JGKCUURLEMXRGX-ANOGCNOSSA-N |
| SMILES | C1CCCC1.C1CCC(C1)C=C2C3=CC=CC=C3NC2=O.[Fe+2] |
| Description | Selective inhibitor of human vascular endothelial cell growth factor receptor 2 (VEGFR-2) (IC50 = 214 nM). Displays anticancer activity (IC50< 1 μM against B16 murine melanoma lines). Does not significantly inhibit VEGFR1 or PDGFRa or b at a concentration of 10μM. |
| Synonyms | (E)-3-Ferrocenylmethylidene-1,3-dihydro-2H-indol-2-one |
| PubChem Compound | 124080971 |
| Last Modified | Nov 11 2021 |
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